Cas no 120316-02-1 (3,3-difluoro-1,4-diphenylazetidin-2-one)

3,3-Difluoro-1,4-diphenylazetidin-2-one is a fluorinated β-lactam derivative characterized by its unique azetidin-2-one core with two fluorine atoms at the 3-position and phenyl substituents at the 1- and 4-positions. This structure imparts enhanced reactivity and stability, making it a valuable intermediate in medicinal chemistry and organic synthesis. The fluorine atoms contribute to improved metabolic stability and binding affinity, while the β-lactam ring offers versatility for further functionalization. Its rigid scaffold is particularly useful in the design of enzyme inhibitors and bioactive compounds. The compound’s well-defined stereochemistry and high purity further support its utility in precision synthetic applications.
3,3-difluoro-1,4-diphenylazetidin-2-one structure
120316-02-1 structure
Product Name:3,3-difluoro-1,4-diphenylazetidin-2-one
CAS No:120316-02-1
MF:C15H11F2NO
MW:259.250750780106
CID:3681338
PubChem ID:4642672
Update Time:2025-06-07

3,3-difluoro-1,4-diphenylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Azetidinone, 3,3-difluoro-1,4-diphenyl-
    • 3,3-difluoro-1,4-diphenyl-2-azetidinone
    • 3,3-difluoro-1,4-diphenylazetidin-2-one
    • IPFUHZQULOHHJN-UHFFFAOYSA-N
    • AKOS001057128
    • SR-01000028877-1
    • SR-01000028877
    • Z56788272
    • AF-399/14567004
    • EN300-18213478
    • HMS1397E11
    • Enamine_001155
    • AKOS016043090
    • 120316-02-1
    • Inchi: 1S/C15H11F2NO/c16-15(17)13(11-7-3-1-4-8-11)18(14(15)19)12-9-5-2-6-10-12/h1-10,13H
    • InChI Key: IPFUHZQULOHHJN-UHFFFAOYSA-N
    • SMILES: C1(F)(F)C(N(C2=CC=CC=C2)C1=O)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 259.08087030Da
  • Monoisotopic Mass: 259.08087030Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.3Ų

3,3-difluoro-1,4-diphenylazetidin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-18213478-0.05g
3,3-difluoro-1,4-diphenylazetidin-2-one
120316-02-1 90%
0.05g
$212.0 2023-09-19
1PlusChem
1P01844N-50mg
3,3-difluoro-1,4-diphenylazetidin-2-one
120316-02-1 90%
50mg
$315.00 2023-12-26

Additional information on 3,3-difluoro-1,4-diphenylazetidin-2-one

Introduction to 3,3-difluoro-1,4-diphenylazetidin-2-one (CAS No: 120316-02-1)

3,3-difluoro-1,4-diphenylazetidin-2-one is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by a fluorine-substituted azetidinone ring fused with phenyl groups, make it a promising candidate for further exploration in drug discovery and development. This compound, identified by the Chemical Abstracts Service registry number CAS No: 120316-02-1, exhibits distinct chemical properties that contribute to its potential applications in synthetic chemistry and bioactivity studies.

The molecular structure of 3,3-difluoro-1,4-diphenylazetidin-2-one consists of a five-membered lactam ring with two fluorine atoms at the 3-position and two phenyl groups at the 1 and 4 positions. This arrangement imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution often enhances metabolic stability, lipophilicity, and binding affinity in drug molecules.

In recent years, there has been a growing interest in fluorinated heterocycles due to their diverse pharmacological profiles. 3,3-difluoro-1,4-diphenylazetidin-2-one has been studied for its potential as a scaffold in the development of novel therapeutic agents. Researchers have explored its derivatives as intermediates in synthesizing compounds with antimicrobial, anti-inflammatory, and anticancer properties. The fluorine atoms in the molecule play a crucial role in modulating these bioactivities by affecting the electronic distribution and steric environment around the heterocyclic core.

One of the most compelling aspects of 3,3-difluoro-1,4-diphenylazetidin-2-one is its versatility in medicinal chemistry. The azetidinone ring is a common motif in bioactive molecules, known for its ability to mimic natural amino acid structures and interact with biological receptors. By incorporating fluorine and phenyl groups into this framework, chemists can fine-tune the compound's properties to achieve desired pharmacological effects. This flexibility has led to several innovative synthetic strategies being developed to access structurally diverse derivatives of this compound.

Recent advancements in computational chemistry have further facilitated the study of 3,3-difluoro-1,4-diphenylazetidin-2-one. Molecular modeling techniques have been employed to predict how this compound might interact with various biological targets, providing valuable insights into its potential therapeutic applications. These studies have highlighted the compound's ability to bind to enzymes and receptors involved in critical biological pathways, making it a promising candidate for further investigation.

The synthesis of 3,3-difluoro-1,4-diphenylazetidin-2-one presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms requires specialized methodologies to ensure high yield and selectivity. However, recent developments in fluorination techniques have made it more feasible to incorporate fluorine into complex molecular frameworks. These advancements have opened up new avenues for exploring the synthetic possibilities of this compound and its derivatives.

Moreover, the pharmacokinetic properties of 3,3-difluoro-1,4-diphenylazetidin-2-one have been carefully examined in preclinical studies. The presence of fluorine atoms has been shown to improve the compound's stability under physiological conditions, enhancing its bioavailability. Additionally, computational studies suggest that this compound may exhibit favorable solubility and metabolic profiles, which are essential factors for drug candidates.

In conclusion,3,3-difluoro-1,4-diphenylazetidin-2-one (CAS No: 120316-02-1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of fluorine substitution and phenyl groups makes it an attractive scaffold for developing novel therapeutic agents. Ongoing studies continue to uncover new applications for this compound,underscoring its importance in modern drug discovery efforts.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.